Cas no 823235-27-4 (Propanoic acid, 3-[[2-(propylthio)ethyl]thio]-)
823235-27-4 structure
Product Name:Propanoic acid, 3-[[2-(propylthio)ethyl]thio]-
CAS No:823235-27-4
MF:C8H16O2S2
MW:208.341440200806
CID:693928
PubChem ID:71419090
Update Time:2025-04-19
Propanoic acid, 3-[[2-(propylthio)ethyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[[2-(propylthio)ethyl]thio]-
- 3-(2-propylsulfanylethylsulfanyl)propanoic acid
- 3-{[2-(PROPYLSULFANYL)ETHYL]SULFANYL}PROPANOIC ACID
- 823235-27-4
- 3-((2-(Propylthio)ethyl)thio)propanoic acid
- DTXSID70838357
-
- Inchi: 1S/C8H16O2S2/c1-2-4-11-6-7-12-5-3-8(9)10/h2-7H2,1H3,(H,9,10)
- InChI Key: ISGGQDUQNNOMLL-UHFFFAOYSA-N
- SMILES: S(CCC)CCSCCC(=O)O
Computed Properties
- Exact Mass: 208.05917210g/mol
- Monoisotopic Mass: 208.05917210g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 87.9Ų
Propanoic acid, 3-[[2-(propylthio)ethyl]thio]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
823235-27-4 (Propanoic acid, 3-[[2-(propylthio)ethyl]thio]-) Related Products
- 111-17-1(3-[(2-carboxyethyl)sulfanyl]propanoic acid)
- 7244-82-8(3-(ethylthio)propanoic acid)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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